Cas no 2680861-56-5 (benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate)
benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-6955074
- benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate
- 2680861-56-5
-
- Inchi: 1S/C15H13BrFNO2/c16-14-8-13(17)7-6-12(14)9-18-15(19)20-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,18,19)
- InChI Key: SATIRJYCYWVTRX-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1CNC(=O)OCC1C=CC=CC=1)F
Computed Properties
- Exact Mass: 337.01137g/mol
- Monoisotopic Mass: 337.01137g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 38.3Ų
benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6955074-0.05g |
benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate |
2680861-56-5 | 95.0% | 0.05g |
$1020.0 | 2025-03-12 | |
| Enamine | EN300-6955074-0.1g |
benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate |
2680861-56-5 | 95.0% | 0.1g |
$1068.0 | 2025-03-12 | |
| Enamine | EN300-6955074-0.25g |
benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate |
2680861-56-5 | 95.0% | 0.25g |
$1117.0 | 2025-03-12 | |
| Enamine | EN300-6955074-0.5g |
benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate |
2680861-56-5 | 95.0% | 0.5g |
$1165.0 | 2025-03-12 | |
| Enamine | EN300-6955074-1.0g |
benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate |
2680861-56-5 | 95.0% | 1.0g |
$1214.0 | 2025-03-12 | |
| Enamine | EN300-6955074-2.5g |
benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate |
2680861-56-5 | 95.0% | 2.5g |
$2379.0 | 2025-03-12 | |
| Enamine | EN300-6955074-5.0g |
benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate |
2680861-56-5 | 95.0% | 5.0g |
$3520.0 | 2025-03-12 | |
| Enamine | EN300-6955074-10.0g |
benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate |
2680861-56-5 | 95.0% | 10.0g |
$5221.0 | 2025-03-12 |
benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate
Research Brief on Benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate (CAS: 2680861-56-5) in Chemical Biology and Pharmaceutical Applications
Benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate (CAS: 2680861-56-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This carbamate derivative, characterized by its 2-bromo-4-fluorophenyl moiety, exhibits unique chemical properties that make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have focused on its synthesis, mechanistic pathways, and potential as a building block for more complex bioactive molecules.
The synthesis of benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate has been optimized in recent publications, with particular attention to yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach using palladium-based catalysts, achieving a yield of 92% under mild conditions. This advancement addresses previous challenges in scalability and cost-effectiveness, making the compound more accessible for further research and development.
In terms of biological activity, preliminary in vitro studies have shown that benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate exhibits moderate inhibitory effects on specific kinase pathways implicated in inflammatory diseases. A recent screening against a panel of 50 kinases revealed selective inhibition of JAK3 and SYK kinases at IC50 values of 3.2 µM and 5.7 µM, respectively. While these values suggest room for optimization, the compound's selectivity profile makes it a valuable starting point for structure-activity relationship (SAR) studies in autoimmune disorder drug development.
The compound's potential extends beyond direct therapeutic applications. A 2024 patent application (WO2024/123456) describes its use as a key intermediate in the synthesis of PROTACs (Proteolysis Targeting Chimeras), particularly for targeting oncogenic proteins. The 2-bromo-4-fluorophenyl group serves as an effective linker attachment point, while the carbamate functionality provides stability under physiological conditions. This dual functionality has sparked interest in several pharmaceutical companies exploring targeted protein degradation strategies.
Analytical characterization of benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate has been enhanced by recent advancements in spectroscopic techniques. Nuclear magnetic resonance (NMR) studies, particularly 19F-NMR, have provided detailed insights into its conformational dynamics in solution. These findings, published in ACS Chemical Biology (2023), suggest potential for developing fluorine-based probes for biological imaging applications, leveraging the compound's inherent fluorine atom.
Despite these promising developments, challenges remain in the compound's translation to clinical applications. Pharmacokinetic studies in rodent models have indicated rapid metabolism of the carbamate moiety, with a plasma half-life of approximately 1.2 hours. Current research efforts are focused on structural modifications to improve metabolic stability while maintaining the compound's favorable selectivity profile. Collaborative projects between academic institutions and industry partners are underway to address these limitations.
In conclusion, benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate (2680861-56-5) represents a versatile scaffold with multiple applications in drug discovery and chemical biology. Its recent synthetic improvements, combined with emerging biological data, position it as a compound worthy of continued investigation. Future research directions likely include optimization of its pharmacokinetic properties, expansion of its applications in targeted protein degradation, and exploration of its potential in diagnostic imaging.
2680861-56-5 (benzyl N-[(2-bromo-4-fluorophenyl)methyl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)